Cas no 885519-08-4 (3-Bromo-5-fluoro-1H-indazole)

3-Bromo-5-fluoro-1H-indazole is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a valuable intermediate for Suzuki-Miyaura and other cross-coupling reactions. The compound’s structural features facilitate the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this building block for its versatility in constructing complex heterocyclic frameworks, contributing to advancements in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

3-Bromo-5-fluoro-1H-indazole structure

Product Name:3-Bromo-5-fluoro-1H-indazole

CAS No:885519-08-4

MF:C₇H₄BrFN₂

MW:215.022463798523

MDL:MFCD07781639

CID:840518

PubChem ID:24728238

Update Time:2025-05-23

3-Bromo-5-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluoro-1H-indazole
- 1H-INDAZOLE,3-BROMO-5-FLUORO-
- 3-Bromo-5-fluoro (1H)indazole
- 3-bromo-5-fluoro-2H-indazole
- 1H-Indazole,3-bromo-5-fluoro
- 3-bromanyl-5-fluoranyl-2H-indazole
- 3-BROMO-5-FLUORO-INDAZOLE
- 3-Bromo-5-fluoro(1H)indazole
- SBB095048
- MB04965
- AB0038271
- Y5630
- AM20041317
- A842689
- 3-Bromo-5-fluoro-1H-indazole (ACI)
- AKOS016003438
- SY065365
- 3-bromo-5-fluoro-2H-indazole;3-Bromo-5-fluoro-1H-indazole
- J-512011
- FT-0711784
- 885519-08-4
- SCHEMBL11904166
- MFCD07781639
- DTXSID70646292
- PS-6710
- MDL： MFCD07781639
- Inchi： 1S/C7H4BrFN2/c8-7-5-3-4(9)1-2-6(5)10-11-7/h1-3H,(H,10,11)
- InChI Key： YIZLRCNXHKTBBK-UHFFFAOYSA-N
- SMILES： BrC1=C2C=C(C=CC2=NN1)F

Computed Properties

Exact Mass: 213.95400
Monoisotopic Mass: 213.95419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7
XLogP3: 2.7

Experimental Properties

Boiling Point: 337.2°C at 760 mmHg
PSA: 28.68000
LogP: 2.46450

3-Bromo-5-fluoro-1H-indazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-Bromo-5-fluoro-1H-indazole Pricemore >>

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